N-(2-{2-[4-(mesitylmethoxy)benzylidene]hydrazino}-1-methyl-2-oxoethyl)-2-(3-methylphenoxy)acetamide
N-(2-{2-[4-(mesitylmethoxy)benzylidene]hydrazino}-1-methyl-2-oxoethyl)-2-(3-methylphenoxy)acetamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1054657
InChI:
InChI=1S/C29H33N3O4/c1-19-7-6-8-26(15-19)36-18-28(33)31-23(5)29(34)32-30-16-24-9-11-25(12-10-24)35-17-27-21(3)13-20(2)14-22(27)4/h6-16,23H,17-18H2,1-5H3,(H,31,33)(H,32,34)/b30-16+
SMILES:
CC1=CC(=CC=C1)OCC(=O)NC(C)C(=O)NN=CC2=CC=C(C=C2)OCC3=C(C=C(C=C3C)C)C
Molecular Formula:
C29H33N3O4
Molecular Weight:
487.6 g/mol
N-(2-{2-[4-(mesitylmethoxy)benzylidene]hydrazino}-1-methyl-2-oxoethyl)-2-(3-methylphenoxy)acetamide
CAS No.:
Cat. No.: VC1054657
Molecular Formula: C29H33N3O4
Molecular Weight: 487.6 g/mol
* For research use only. Not for human or veterinary use.
![N-(2-{2-[4-(mesitylmethoxy)benzylidene]hydrazino}-1-methyl-2-oxoethyl)-2-(3-methylphenoxy)acetamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C29H33N3O4 |
|---|---|
| Molecular Weight | 487.6 g/mol |
| IUPAC Name | 2-[[2-(3-methylphenoxy)acetyl]amino]-N-[(E)-[4-[(2,4,6-trimethylphenyl)methoxy]phenyl]methylideneamino]propanamide |
| Standard InChI | InChI=1S/C29H33N3O4/c1-19-7-6-8-26(15-19)36-18-28(33)31-23(5)29(34)32-30-16-24-9-11-25(12-10-24)35-17-27-21(3)13-20(2)14-22(27)4/h6-16,23H,17-18H2,1-5H3,(H,31,33)(H,32,34)/b30-16+ |
| Standard InChI Key | FFTKZWOSYRXSJV-OKCVXOCRSA-N |
| Isomeric SMILES | CC1=CC(=CC=C1)OCC(=O)NC(C)C(=O)N/N=C/C2=CC=C(C=C2)OCC3=C(C=C(C=C3C)C)C |
| SMILES | CC1=CC(=CC=C1)OCC(=O)NC(C)C(=O)NN=CC2=CC=C(C=C2)OCC3=C(C=C(C=C3C)C)C |
| Canonical SMILES | CC1=CC(=CC=C1)OCC(=O)NC(C)C(=O)NN=CC2=CC=C(C=C2)OCC3=C(C=C(C=C3C)C)C |
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